Cas no 33358-34-8 (Benzene, 4-fluoro-2-nitro-1-(phenylthio)-)

• Product Name: Benzene, 4-fluoro-2-nitro-1-(phenylthio)-
• CAS No: 33358-34-8
• MF: C₁₂H₈FNO₂S
• MW: 249.260825157166
• CID: 1456901
• PubChem ID: 378891
• Update Time: 2025-04-20

Benzene, 4-fluoro-2-nitro-1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-fluoro-2-nitro-1-(phenylthio)-
• NCI60_021589
• 33358-34-8
• BPDDJSOPIZLNLL-UHFFFAOYSA-N
• 4-fluoro-2-nitro-1-phenylsulfanyl-benzene
• (4-fluoro-2-nitrophenyl)(phenyl)sulfane
• (5-Fluoro-2-(phenylthio)phenyl)(hydroxy)azane oxide
• NSC662299
• 4-fluoro-2-nitro-1-(phenylsulfanyl) benzene
• CHEMBL1967144
• SCHEMBL6743647
• AKOS008568540
• NSC-662299

• Inchi： 1S/C12H8FNO2S/c13-9-6-7-12(11(8-9)14(15)16)17-10-4-2-1-3-5-10/h1-8H
• InChI Key： BPDDJSOPIZLNLL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 249.02604
• Monoisotopic Mass: 249.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14